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Compound of Interest

Compound Name: A-552

Cat. No.: B1192052

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical compound
Granatonine, also known as Pseudopelletierine, which corresponds to the identifier A-552 in
certain chemical databases (CAS 552-70-5). This document details its chemical structure,
synthesis, and spectroscopic properties. While Granatonine is a known alkaloid constituent of
the pomegranate plant (Punica granatum), which has a history of medicinal use, detailed
biological data on the isolated compound is limited. This guide summarizes the available
information and highlights areas where further research is needed.

Chemical Structure and Properties

Granatonine, systematically named (1R,5S)-9-methyl-9-azabicyclo[3.3.1]Jnonan-3-one, is a
bicyclic alkaloid. Its structure features a nine-membered bicyclic system containing a nitrogen
atom, with a methyl group attached to the nitrogen and a ketone functional group.

Chemical Structure:
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Table 1: Chemical and Physical Properties of Granatonine

Property Value Reference

CAS Number 552-70-5

Molecular Formula CoH1sNO

Molecular Weight 153.22 g/mol
(1R,5S)-9-methyl-9-

IUPAC Name ]
azabicyclo[3.3.1]nonan-3-one
Pseudopelletierine, 9-Methyl-9-

Synonyms ]
azabicyclo[3.3.1]nonan-3-one

Appearance Colorless crystalline solid

Melting Point 54 °C

Boiling Point Sublimes at 40 °C (0.3 mmHg)

Synthesis of Granatonine
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The classic and most cited method for the synthesis of Granatonine is the Robinson-Schopf
synthesis. This is a biomimetic synthesis that mimics the probable biosynthetic pathway of the
alkaloid in the plant.

Robinson-Schopf Synthesis Workflow

The synthesis involves a one-pot reaction that forms the bicyclic core of Granatonine through a
series of Mannich reactions and decarboxylations.
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Natural Source

Punica granatum

(Pomegranate)

Extracts & Fractions
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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